3-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine-1-carbonyl}-5-fluoropyridine

• IUPAC Name: [3-[(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxymethyl]pyrrolidin-1-yl]-(5-fluoropyridin-3-yl)methanone
• InChI: InChI=1S/C19H19FN6O2/c20-15-7-14(8-21-9-15)19(27)25-6-5-12(10-25)11-28-17-4-3-16-22-23-18(13-1-2-13)26(16)24-17/h3-4,7-9,12-13H,1-2,5-6,10-11H2
• InChI Key: MRHVMPXNPIEASV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)OCC4CCN(C4)C(=O)C5=CC(=CN=C5)F
• Molecular Formula: C19H19FN6O2
• Molecular Weight: 382.4 g/mol

Description

The compound “3-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine-1-carbonyl}-5-fluoropyridine” is a complex organic molecule. It contains several functional groups and rings, including a cyclopropyl group, a triazolo[4,3-b]pyridazine ring, a pyrrolidine ring, and a fluoropyridine ring. This compound is likely to be a part of the 1,2,4-triazolo[4,3-b]pyridazine class of compounds, which have been studied for their diverse pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors in the presence of a catalyst or under specific conditions. For instance, the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives involves treating Schiff’s bases, obtained by the reaction of substituted amino-triazole-thiols with appropriate benzaldehydes, with ethyl chloroacetate.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines has been a focus of research, indicating the importance of these structures in drug design, discovery, and development.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the functional groups present and the reaction conditions. For instance, the corresponding Cbz-protected piperazinones were used and, after cyclization, the protecting group was removed by hydrogenation on Pd/C to give a product with a mono-Boc-protected linker.

Future Directions

The future directions for this compound could involve further exploration of its pharmacological activities and potential applications in drug design and development. The structure–activity relationship of similar compounds indicates their profound importance in drug design, discovery, and development.